Cas no 127257-79-8 (2,3-dibromo-1,4-diphenylnaphthalene)

• Product Name: 2,3-dibromo-1,4-diphenylnaphthalene
• CAS No: 127257-79-8
• MF: C₂₂H₁₄Br₂
• MW: 438.154564380646
• CID: 2357912
• PubChem ID: 14738622
• Update Time: 2025-05-26

2,3-dibromo-1,4-diphenylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-1,4-diphenylnaphthalene
• 127257-79-8
• SCHEMBL12546954

• Inchi： 1S/C22H14Br2/c23-21-19(15-9-3-1-4-10-15)17-13-7-8-14-18(17)20(22(21)24)16-11-5-2-6-12-16/h1-14H
• InChI Key： GWNDTVVOZWNQOB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C2C=CC=CC=2)C2C=CC=CC=2C=1C1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 437.94418Da
• Monoisotopic Mass: 435.94623Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2,3-dibromo-1,4-diphenylnaphthalene

Professional Introduction to 2,3-dibromo-1,4-diphenylnaphthalene (CAS No. 127257-79-8)

2,3-dibromo-1,4-diphenylnaphthalene, identified by the Chemical Abstracts Service Number (CAS No.) 127257-79-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a naphthalene core substituted with bromine atoms and phenyl groups, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of various functional materials and bioactive molecules.

The molecular structure of 2,3-dibromo-1,4-diphenylnaphthalene consists of a naphthalene ring system with bromine atoms at the 2 and 3 positions, flanked by phenyl groups at the 1 and 4 positions. This arrangement imparts distinct reactivity and steric hindrance characteristics, which are exploited in synthetic chemistry for constructing more complex molecules. The presence of bromine atoms enhances the electrophilic aromatic substitution potential, making it a versatile precursor for further functionalization.

In recent years, 2,3-dibromo-1,4-diphenylnaphthalene has been extensively studied for its applications in the development of organic electronic devices. The compound's extended π-conjugation system and electron-withdrawing bromine substituents contribute to its utility as a building block for organic semiconductors and light-emitting diodes (OLEDs). Research published in leading journals such as *Advanced Materials* and *Journal of Organic Chemistry* highlights its role in designing high-performance charge transport materials.

One of the most compelling aspects of 2,3-dibromo-1,4-diphenylnaphthalene is its potential in medicinal chemistry. The brominated naphthalene scaffold serves as a privileged structure in drug discovery, often found in bioactive molecules targeting various therapeutic areas. Studies have demonstrated its incorporation into pharmacophores that exhibit inhibitory activity against enzymes and receptors involved in cancer metabolism. For instance, derivatives of this compound have been investigated for their ability to modulate pathways such as mTOR signaling, which is crucial in tumor growth regulation.

The synthesis of 2,3-dibromo-1,4-diphenylnaphthalene typically involves bromination reactions on a pre-functionalized naphthalene derivative followed by coupling with phenyl groups. Advanced synthetic methodologies, including cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, have been employed to achieve high yields and purity. These techniques are essential for ensuring the compound's suitability for downstream applications where structural precision is paramount.

Recent advancements in computational chemistry have further illuminated the mechanistic aspects of reactions involving 2,3-dibromo-1,4-diphenylnaphthalene. Molecular modeling studies have provided insights into how the bromine substituents influence reaction pathways, enabling chemists to predict and optimize synthetic routes more effectively. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The pharmaceutical industry has shown particular interest in 2,3-dibromo-1,4-diphenylnaphthalene due to its potential as a scaffold for antiviral and antibacterial agents. Researchers have reported its incorporation into molecules that exhibit potent activity against resistant strains of pathogens. The compound's ability to interact with biological targets through multiple binding sites makes it an attractive candidate for structure-based drug design.

From a materials science perspective, 2,3-dibromo-1,4-diphenylnaphthalene has been explored for its role in developing liquid crystals and photovoltaic materials. Its rigid aromatic structure contributes to stable molecular packing, which is desirable for applications requiring ordered arrangements at the molecular level. Additionally, its photochemical properties have been leveraged in creating novel dyes and pigments with enhanced lightfastness.

The environmental impact of synthesizing and utilizing 2,3-dibromo-1,4-diphenylnaphthalene is also a subject of ongoing research. Efforts are being made to develop greener synthetic protocols that minimize waste and reduce energy consumption. These sustainable approaches align with broader industry trends toward environmentally responsible chemical manufacturing.

In conclusion,2,3-dibromo-1,4-diphenylnaphthalene (CAS No. 127257-79-8) represents a multifaceted compound with significant potential across pharmaceuticals and advanced materials. Its unique structural features make it indispensable in synthetic chemistry， while its functional properties continue to inspire innovation in drug development and material science。 As research progresses，the applications of this compound are expected to expand， further solidifying its importance in modern chemical research。